Cas no 1706079-62-0 (1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone)

• Product Name: 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone
• CAS No: 1706079-62-0
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5897218
• PubChem ID: 90627441
• Update Time: 2025-08-05

1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethan-1-one
• 1-(3-(thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone
• AKOS025100904
• 1706079-62-0
• 2-(3-methylphenyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• F6471-3530
• 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C15H16N2O2S/c1-11-3-2-4-12(7-11)8-14(18)17-9-13(10-17)19-15-16-5-6-20-15/h2-7,13H,8-10H2,1H3
• InChI Key： IIBLBYCDOBIIFK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(CC2C=CC=C(C)C=2)=O)C1

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone

Comprehensive Analysis of 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 1706079-62-0): Structure, Applications, and Research Insights

The compound 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 1706079-62-0) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a thiazole ring, an azetidine moiety, and a m-tolyl group, making it a versatile scaffold for drug discovery. The presence of these functional groups contributes to its potential bioactivity, particularly in modulating enzyme targets and receptor interactions.

Recent studies highlight the growing interest in heterocyclic compounds like 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone, driven by their applications in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its structure-activity relationship (SAR) to optimize efficacy against diseases such as cancer and bacterial infections. The compound's CAS No. 1706079-62-0 is frequently cited in patent literature, underscoring its commercial relevance.

From a synthetic chemistry perspective, the incorporation of the thiazole-azetidine hybrid in 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone offers a strategic advantage. The thiazole ring is known for its electron-rich properties, enhancing binding affinity to biological targets, while the azetidine ring introduces conformational rigidity. This combination is pivotal in designing next-generation therapeutics with improved pharmacokinetic profiles.

In the context of green chemistry, the synthesis of CAS No. 1706079-62-0 has been optimized to reduce hazardous byproducts, aligning with global sustainability goals. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing environmental concerns while maintaining yield efficiency. Such advancements resonate with the pharmaceutical industry's shift toward eco-friendly manufacturing.

The compound's potential extends beyond medicine. In agrochemical research, derivatives of 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone are being evaluated as pesticide intermediates, leveraging their ability to disrupt pest-specific metabolic pathways. This dual applicability in human health and crop protection underscores its multidisciplinary value.

Analytical characterization of CAS No. 1706079-62-0 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemical configuration, critical for regulatory compliance and industrial scaling. The data generated also facilitate computational modeling, enabling virtual screening for new derivatives.

Market trends indicate rising demand for specialty chemicals like 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone, driven by R&D investments in precision medicine and sustainable agriculture. Its patent landscape reveals competitive filings across North America, Europe, and Asia, reflecting its global commercial potential. Stakeholders are closely monitoring its progression from bench to market.

In summary, 1-(3-(Thiazol-2-yloxy)azetidin-1-yl)-2-(m-tolyl)ethanone (CAS No. 1706079-62-0) exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications, coupled with advancements in synthetic and analytical methodologies, position it as a high-value compound in contemporary scientific and industrial landscapes.